Cas no 2228288-48-8 (3-(3-acetamidophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-acetamidophenyl)-3,3-difluoropropanoic acid
• CAS No: 2228288-48-8
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 5818026
• PubChem ID: 165690646
• Update Time: 2025-10-23

3-(3-acetamidophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-acetamidophenyl)-3,3-difluoropropanoic acid
• 2228288-48-8
• EN300-1955369

• Inchi： 1S/C11H11F2NO3/c1-7(15)14-9-4-2-3-8(5-9)11(12,13)6-10(16)17/h2-5H,6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： UUNBUIOGFNJZDN-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC=C(C=1)NC(C)=O)F

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3-acetamidophenyl)-3,3-difluoropropanoic acid

Research Brief on 3-(3-acetamidophenyl)-3,3-difluoropropanoic acid (CAS: 2228288-48-8): Recent Advances and Applications

3-(3-acetamidophenyl)-3,3-difluoropropanoic acid (CAS: 2228288-48-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluorinated propanoic acid moiety and acetamidophenyl group, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis of 3-(3-acetamidophenyl)-3,3-difluoropropanoic acid via a novel catalytic fluorination approach, achieving high yield and enantioselectivity. The research highlighted the compound's role as a key intermediate in the development of fluorinated pharmaceuticals, which are increasingly valued for their metabolic stability and bioavailability. The study also demonstrated the compound's ability to modulate specific enzyme targets, such as carbonic anhydrases, suggesting potential applications in treating conditions like glaucoma and cancer.

Further investigations into the biological activity of 3-(3-acetamidophenyl)-3,3-difluoropropanoic acid have revealed its efficacy as a protease inhibitor. A 2024 preprint on bioRxiv detailed its inhibitory effects on SARS-CoV-2 main protease (M^pro), with molecular docking studies indicating strong binding affinity. These findings position the compound as a candidate for antiviral drug development, particularly in the context of emerging viral pathogens. The study also emphasized the importance of the difluoromethyl group in enhancing binding interactions and reducing off-target effects.

In addition to its therapeutic potential, recent advancements in the scalable production of 3-(3-acetamidophenyl)-3,3-difluoropropanoic acid have been reported. A collaborative effort between academic and industrial researchers (2024) developed a continuous-flow synthesis method, significantly improving the efficiency and sustainability of its production. This innovation addresses previous challenges related to batch processing and hazardous reagents, paving the way for broader industrial adoption.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on 3-(3-acetamidophenyl)-3,3-difluoropropanoic acid. Ongoing research aims to explore structure-activity relationships (SAR) and conduct in vivo studies to validate its therapeutic efficacy and toxicity. The compound's unique chemical properties and versatile applications underscore its importance in advancing drug discovery and chemical biology.